Cas no 1256360-47-0 (2-(5-(Bromomethyl)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(5-(Bromomethyl)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1256360-47-0
• MF: C₁₃H₁₇BBrFO₂
• MW: 314.986286878586
• MDL: MFCD17926519
• CID: 828548
• PubChem ID: 53217273
• Update Time: 2025-08-02

2-(5-(Bromomethyl)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(5-(Bromomethyl)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 5-(Bromomethyl)-2-fluorophenylboronic acid pinacol ester
• X0482
• 2-[5-(Bromomethyl)-2-fluorophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• DTXSID80682368
• Z2007452933
• 1256360-47-0
• MFCD17926519
• BS-19909
• DB-368112
• 1,3,2-Dioxaborolane, 2-[5-(bromomethyl)-2-fluorophenyl]-4,4,5,5-tetramethyl-
• AT16520
• EN300-203731
• 5-(Bromomethyl)-2-fluorophenylboronic acid, pinacol ester
• AKOS016001209

• MDL： MFCD17926519
• Inchi： 1S/C13H17BBrFO2/c1-12(2)13(3,4)18-14(17-12)10-7-9(8-15)5-6-11(10)16/h5-7H,8H2,1-4H3
• InChI Key： UEBRMJPFPXLIMK-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C(B2OC(C)(C)C(C)(C)O2)=C1)F

Computed Properties

• Exact Mass: 314.04900
• Monoisotopic Mass: 314.04890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 18.46000
• LogP: 3.01980

Additional information on 2-(5-(Bromomethyl)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Research Brief on 2-(5-(Bromomethyl)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1256360-47-0)

In recent years, the compound 2-(5-(Bromomethyl)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1256360-47-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic ester derivative is a key intermediate in the synthesis of various biologically active molecules, particularly in the development of proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies. Its unique chemical properties, including the presence of a reactive bromomethyl group and a fluorophenyl moiety, make it a versatile building block for drug discovery and development.

Recent studies have highlighted the role of this compound in the synthesis of novel kinase inhibitors and other small-molecule therapeutics. The boronic ester functionality is particularly valuable in Suzuki-Miyaura cross-coupling reactions, which are widely used in medicinal chemistry to construct biaryl scaffolds. Researchers have successfully employed this compound in the synthesis of potent and selective inhibitors targeting various disease-relevant kinases, including those involved in cancer and inflammatory disorders.

One of the most promising applications of 2-(5-(Bromomethyl)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is in the field of targeted protein degradation. PROTACs, which are bifunctional molecules designed to recruit E3 ubiquitin ligases to specific target proteins, often require precise chemical modifications to optimize their pharmacokinetic and pharmacodynamic properties. The bromomethyl group in this compound allows for facile conjugation to various linker moieties, while the boronic ester can be further functionalized to introduce additional targeting elements.

In a recent study published in the Journal of Medicinal Chemistry, researchers utilized this compound as a key intermediate in the synthesis of a series of BTK-targeting PROTACs. The resulting molecules demonstrated potent degradation of Bruton's tyrosine kinase (BTK) in both in vitro and in vivo models, showcasing the utility of this building block in the development of next-generation therapeutics. The study also highlighted the importance of the fluorophenyl moiety in enhancing the metabolic stability and cellular permeability of the final compounds.

Another area of active research involves the use of this compound in the development of positron emission tomography (PET) tracers. The fluorine atom in the phenyl ring provides a convenient handle for the introduction of radiolabels, enabling the synthesis of PET probes for imaging studies. Recent work has demonstrated the potential of this approach in the non-invasive monitoring of drug-target engagement and pharmacokinetics in preclinical models.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-(5-(Bromomethyl)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. Recent advances in flow chemistry and continuous manufacturing have shown potential in addressing these issues, with several research groups reporting improved yields and purity profiles using these techniques. Additionally, the development of greener synthetic routes, such as those employing biocatalysis or photochemical methods, is an active area of investigation.

Looking ahead, the versatility of this compound is expected to drive further innovation in drug discovery. Its unique combination of reactive groups and favorable physicochemical properties makes it an attractive starting point for the development of novel therapeutic agents. As research in targeted protein degradation and other emerging modalities continues to advance, the demand for high-quality building blocks like 2-(5-(Bromomethyl)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is likely to grow, underscoring the importance of ongoing optimization efforts in its synthesis and application.